Cas no 1797815-53-2 (N-(4-fluorophenyl)-4-[6-(morpholin-4-yl)pyridazin-4-yl]piperazine-1-carboxamide)

• Product Name: N-(4-fluorophenyl)-4-[6-(morpholin-4-yl)pyridazin-4-yl]piperazine-1-carboxamide
• CAS No: 1797815-53-2
• MF: C₁₉H₂₃FN₆O₂
• MW: 386.423326730728
• CID: 5372402
• Update Time: 2025-09-23

N-(4-fluorophenyl)-4-[6-(morpholin-4-yl)pyridazin-4-yl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-4-(6-morpholin-4-ylpyridazin-4-yl)piperazine-1-carboxamide
• 1-Piperazinecarboxamide, N-(4-fluorophenyl)-4-[6-(4-morpholinyl)-4-pyridazinyl]-
• N-(4-fluorophenyl)-4-[6-(morpholin-4-yl)pyridazin-4-yl]piperazine-1-carboxamide

• Inchi： 1S/C19H23FN6O2/c20-15-1-3-16(4-2-15)22-19(27)26-7-5-24(6-8-26)17-13-18(23-21-14-17)25-9-11-28-12-10-25/h1-4,13-14H,5-12H2,(H,22,27)
• InChI Key： STTMTEMIYLGEJB-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(F)C=C2)=O)CCN(C2=CC(N3CCOCC3)=NN=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(4-fluorophenyl)-4-[6-(morpholin-4-yl)pyridazin-4-yl]piperazine-1-carboxamide

Research Brief on N-(4-fluorophenyl)-4-[6-(morpholin-4-yl)pyridazin-4-yl]piperazine-1-carboxamide (CAS: 1797815-53-2)

N-(4-fluorophenyl)-4-[6-(morpholin-4-yl)pyridazin-4-yl]piperazine-1-carboxamide (CAS: 1797815-53-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key signaling pathways implicated in cancer and inflammatory diseases. The presence of both morpholine and piperazine moieties in its structure suggests its ability to interact with a wide range of biological targets, making it a subject of intense research.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One of the key findings is its potent inhibitory activity against specific kinases, which play critical roles in cell proliferation and survival. For instance, in vitro assays have demonstrated that N-(4-fluorophenyl)-4-[6-(morpholin-4-yl)pyridazin-4-yl]piperazine-1-carboxamide exhibits high selectivity and efficacy in targeting PI3K/AKT/mTOR pathway components, a pathway frequently dysregulated in various cancers. These findings have spurred further investigations into its potential as a targeted therapy for oncology indications.

In addition to its kinase inhibitory properties, this compound has also been evaluated for its pharmacokinetic and safety profiles. Preclinical studies have reported favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, along with a manageable toxicity profile. These attributes underscore its potential as a viable candidate for further development. However, challenges such as optimizing bioavailability and minimizing off-target effects remain areas of active research.

The synthesis and structural optimization of N-(4-fluorophenyl)-4-[6-(morpholin-4-yl)pyridazin-4-yl]piperazine-1-carboxamide have also been explored to enhance its therapeutic efficacy. Recent synthetic routes have employed innovative strategies to improve yield and purity, while structure-activity relationship (SAR) studies have identified key modifications that enhance binding affinity and selectivity. These advancements are critical for the compound's progression into clinical trials.

Looking ahead, the potential applications of this compound extend beyond oncology. Emerging evidence suggests its utility in treating inflammatory and autoimmune disorders, owing to its ability to modulate immune responses. Researchers are also investigating its role in neurodegenerative diseases, given its capacity to cross the blood-brain barrier. These diverse applications highlight the compound's versatility and the breadth of opportunities it presents for drug discovery.

In conclusion, N-(4-fluorophenyl)-4-[6-(morpholin-4-yl)pyridazin-4-yl]piperazine-1-carboxamide (CAS: 1797815-53-2) represents a promising candidate in the realm of chemical biology and medicinal chemistry. Its multifaceted pharmacological properties, coupled with ongoing research efforts, position it as a compound of significant interest for future therapeutic development. Continued exploration of its mechanisms, optimization of its properties, and expansion of its applications will be essential to fully realize its potential in addressing unmet medical needs.